4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid

• IUPAC Name: 4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C21H23N3.3C7H8O3S/c1-17(19-6-12-23-13-7-19)16-21(20-8-14-24-15-9-20)3-2-18-4-10-22-11-5-18;3*1-6-2-4-7(5-3-6)11(8,9)10/h4-15,17,21H,2-3,16H2,1H3;3*2-5H,1H3,(H,8,9,10)
• InChI Key: LSMFHWGJGDMHKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O.CC(CC(CCC1=CC=NC=C1)C2=CC=NC=C2)C3=CC=NC=C3
• Molecular Formula: C42H47N3O9S3
• DSSTOX Substance ID: DTXSID30746207
• Molecular Weight: 834.0 g/mol
• CAS No.: 132759-93-4

Description

4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid is a polymeric compound with the chemical formula (C10H10 · C7H8O3S · C7H7N)x . This compound is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid can be synthesized through the polymerization of 4-vinylpyridine followed by the reaction with p-toluenesulfonic acid . The polymerization process typically involves the use of a cross-linking agent such as divinylbenzene to achieve the desired polymer structure . The reaction conditions for the synthesis include maintaining a controlled temperature and pH to ensure the formation of the desired polymer . Industrial production methods may involve large-scale polymerization reactors and continuous processing techniques to produce the compound in bulk quantities .

Chemical Reactions Analysis

4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and reaction temperatures ranging from room temperature to elevated temperatures depending on the specific reaction . Major products formed from these reactions include various substituted derivatives of the original polymer .

Scientific Research Applications

4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in organic synthesis reactions, particularly in the hydrolysis of tetrahydropyranyl ethers.

Biology: The compound is used in the development of biosensors and as a component in drug delivery systems.

Industry: The compound is used in the production of specialty polymers and as a component in coatings and adhesives.

Mechanism of Action

The mechanism of action of 4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid involves its ability to interact with various molecular targets through ionic and hydrogen bonding interactions . The compound can form complexes with other molecules, thereby altering their chemical and physical properties . These interactions can affect molecular pathways and processes, leading to the desired effects in various applications .

Comparison with Similar Compounds

4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;4-methylbenzenesulfonic acid can be compared with other similar compounds such as:

Poly(4-vinylpyridinium butane sulfonic acid): This compound is also a polymeric ionic liquid with similar applications but differs in its sulfonic acid component.

Poly(4-vinylpyridine): This compound lacks the p-toluenesulfonate group and has different chemical properties and applications.

Poly(4-tert-butylstyrene): This compound has a different monomeric unit and is used in different industrial applications.

The uniqueness of this compound lies in its specific combination of the 4-vinylpyridinium and p-toluenesulfonate groups, which impart distinct chemical and physical properties to the polymer .